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Compound of Interest

Compound Name: STAD 2

Cat. No.: B15542577

Essential Safety and Handling Guide for STAD 2

For Research Use Only. Not for human or animal consumption.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling STAD 2. The following procedures are
designed to ensure the safe handling, storage, and disposal of this compound, fostering a
secure laboratory environment.

Product Information and Hazard Assessment

STAD 2 is a cell-permeable, stapled peptide that acts as an A-Kinase Anchoring Protein
(AKAP) disruptor. It is utilized in laboratory research to selectively block the interaction of the
PKA-RII subunit with AKAP.[1]

According to the Safety Data Sheet (SDS) provided by the manufacturer, STAD 2 is not
classified as a hazardous substance or mixture.[1] However, as with all laboratory chemicals,
appropriate safety precautions must be observed to minimize any potential risks. The
toxicological properties of this compound have not been fully investigated.[2]

Key Chemical Data:
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Property Value
Synonyms STAD-2, STAD2
CAS Number 1542100-77-5

Molecular Formula

C102H182N24022

Molecular Weight

2096.68 g/mol

Appearance

Lyophilized solid/powder

Personal Protective Equipment (PPE)

Even when handling non-hazardous chemicals, a standard level of PPE is mandatory to protect

against accidental exposure and contamination.

PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex disposable

gloves.

Protects against skin contact.
Change gloves immediately if

they become contaminated.[3]

[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from accidental
splashes, particularly when
reconstituting the lyophilized
powder.[3][4]

Body Protection

Standard laboratory coat.

Protects skin and personal

clothing from spills.[3][4]

Respiratory Protection

Not generally required under
normal handling conditions.
When weighing or handling the
lyophilized powder, which can
become airborne, work in a
fume hood or biosafety
cabinet.[3]

Prevents inhalation of

aerosolized powder.[3]
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Operational Plan: Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining the stability of
the peptide and ensuring a safe laboratory environment.

Reconstitution and Handling Workflow

The following diagram outlines the standard procedure for preparing and handling STAD 2

solutions.
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Caption: Standard workflow for handling STAD 2 from preparation to disposal.
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Step-by-Step Handling Procedure

o Acclimatization: Before opening, allow the vial of lyophilized STAD 2 to equilibrate to room
temperature in a desiccator. This prevents condensation and moisture absorption, which can
affect peptide stability.[2]

e Weighing: When handling the solid form, especially when weighing, perform the task in a
chemical fume hood or other ventilated enclosure to prevent inhalation of the fine powder.[3]

o Reconstitution: Dissolve the peptide in a sterile buffer or solvent appropriate for your
experiment.[2] If solubility is an issue, sonication may help.[5] For peptides with uncertain
solubility, it is advisable to test a small amount first.[2]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly
recommended to prepare single-use aliquots of the reconstituted solution.[2]

Storage Conditions

Proper storage is essential to maintain the integrity and activity of STAD 2.

Short-Term Storage (1-2
Form Long-Term Storage
weeks)

-80°C in a tightly sealed vial,

Lyophilized Powder -20°C ]

protected from light.

-20°C or -80°C (for up to one
Reconstituted Solution 4°C (for up to one week) month). Avoid repeated freeze-

thaw cycles.

Emergency Procedures
First Aid Measures

Although not classified as hazardous, in case of accidental exposure, follow these standard
first-aid protocols.[1]
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][3]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1][3]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide respiratory support

and seek medical attention.[1][3]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[1]

Accidental Release or Spill

o Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.
» Ventilate: Ensure the area is well-ventilated.

o Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.
For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

e Clean: Clean the spill area thoroughly with soap and water.

e Dispose: Place all contaminated materials into a sealed, labeled container for chemical
waste disposal.

Disposal Plan

While STAD 2 is not classified as hazardous waste, it should be disposed of as chemical waste
in accordance with institutional and local regulations. Do not dispose of STAD 2 in the regular
trash or down the sanitary sewer.[3][6][7]
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Waste Segregation and Collection

e Liquid Waste: Collect all solutions containing STAD 2 in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Solid Waste: All materials that have come into contact with STAD 2 (e.g., gloves, pipette tips,
empty vials) are considered contaminated solid waste.[7]

o Place non-sharp solid waste into a designated, lined container for chemical waste.

o Place contaminated sharps (e.g., needles, serological pipettes) into a designated sharps
container.

e Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" (or as
required by your institution) and list the chemical contents.

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department. Follow all institutional protocols for waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling STAD 2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542577#personal-protective-equipment-for-
handling-stad-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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